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Compound of Interest

Trimethylcetylammonium p-
Compound Name:
toluenesulfonate

Cat. No.: B092562

An In-depth Technical Guide to the Safety and Handling of Trimethylcetylammonium p-
toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylcetylammonium p-toluenesulfonate (CTAT), also known as
cetyltrimethylammonium p-toluenesulfonate, is a quaternary ammonium salt utilized in various
applications, including as a surfactant, antistatic agent, and hair conditioning agent in
cosmetics.[1] Its effective use in research and drug development necessitates a thorough
understanding of its safety profile and proper handling procedures to minimize risk to laboratory
personnel. This guide provides a comprehensive overview of the known hazards, safe handling
and storage protocols, and emergency procedures for CTAT.

Hazard Identification and Classification

CTAT is classified as a hazardous substance according to the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals. The primary hazards are associated with
its irritant properties and potential for acute toxicity.

GHS Hazard Statements:
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e H302: Harmful if swallowed.[1][2]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][3]

e H400: Very toxic to aquatic life.[1]

The following diagram illustrates the GHS hazard pictograms and corresponding warnings for

Trimethylcetylammonium p-toluenesulfonate.
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GHS Hazard Classification for CTAT

Physical and Chemical Properties

Understanding the physical and chemical properties of CTAT is essential for its safe handling
and storage.

Property Value

Molecular Formula C26H49NOsS

Molar Mass 455.74 g/mol [4]

Appearance Off-white solid

Melting Point 245-250°C[4]

Density 0.49 g/cm?3 at 20°C[4]

Solubility in Water 10 g/L[4]

pH 6-8 (saturated agqueous solution at 20°C)[4]

Toxicological Information

The primary toxicological concern with CTAT is acute oral toxicity and irritation to the skin,
eyes, and respiratory system.
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Endpoint Result Species
Acute Oral Toxicity (LD50) 675 mg/kg Rabbit[4]
Skin Irritation Causes skin irritation[1][3] Not specified

Causes serious eye irritation[1]

Eye Irritation Not specified
[21[3]
_ o May cause respiratory N
Respiratory Irritation o Not specified
irritation[1][3]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified ]
Carcinogenicity ) Not applicable
as a probable, possible or
confirmed human carcinogen

by IARC or ACGIH.[3]

Experimental Protocols Cited

While detailed experimental protocols for the toxicological studies are not publicly available, the
reported data is based on standardized testing methods, such as those outlined by the
Organisation for Economic Co-operation and Development (OECD) for chemical safety testing.
The LD50 value, for instance, is a standardized measure of the lethal dose of a substance.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure a safe working environment.

Handling:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
» Avoid the formation of dust and aerosols.[3]

e Do not breathe dust.[5]
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Avoid contact with skin, eyes, and clothing.[2][5]

Wear appropriate personal protective equipment (PPE).[5][6]

Do not eat, drink, or smoke in areas where CTAT is handled.[2][7]

Wash hands thoroughly after handling.[2][7]

Storage:

Store in a cool, dry, and well-ventilated place.[5][7]

Keep the container tightly closed.[2][7]

Store below +30°C.[4]

Protect from moisture.[2][3]

Store in a corrosives area.[5][7]

Segregate from incompatible materials such as strong oxidizing agents.[5]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure to
CTAT.
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Control

Specification

Engineering Controls

Use a chemical fume hood or other local
exhaust ventilation.[3] Ensure eyewash stations

and safety showers are close to the workstation.

[5]

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles (conforming to EN166
or OSHA 29 CFR 1910.133).[3][5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with a

particulates filter.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.
Immediately call a POISON CENTER or doctor.

[5107]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water or shower for at least 15
minutes. Immediate medical attention is
required.[5][7]

Remove person to fresh air and keep

Inhalation comfortable for breathing. If you feel unwell, get
medical advice/attention.[2][7]
) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion

POISON CENTER or doctor immediately.[2][7]

Spill and Disposal Procedures

Proper procedures must be followed for cleaning up spills and disposing of CTAT waste.

Spill Response:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.

Wear appropriate PPE.

Avoid release to the environment.[5]

Sweep up and shovel into a suitable container for disposal.

The following diagram outlines a general workflow for responding to a CTAT spill.
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Evacuate Immediate Area

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Contain the Spill
(Prevent spreading)

:

Clean Up Spill
(Sweep solid material)

:

Place in Labeled Waste Container

:

Decontaminate Area and Equipment

Spill Response Complete
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CTAT Spill Response Workflow

Disposal:
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o Dispose of contents/container to an approved waste disposal plant.[2][7]

o Disposal should be in accordance with local, regional, and national regulations.

Conclusion

Trimethylcetylammonium p-toluenesulfonate is a valuable compound in research and
development, but it presents definite hazards that require careful management. By
understanding its properties and adhering to the safety and handling procedures outlined in this
guide, researchers, scientists, and drug development professionals can work with CTAT safely
and effectively, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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